Cas no 2228778-77-4 (4-methyl-4-(1H-pyrrol-3-yloxy)piperidine)

• Product Name: 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine
• CAS No: 2228778-77-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5929824
• PubChem ID: 165866714
• Update Time: 2025-06-14

4-methyl-4-(1H-pyrrol-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine
• EN300-1789836
• 2228778-77-4

• Inchi： 1S/C10H16N2O/c1-10(3-6-11-7-4-10)13-9-2-5-12-8-9/h2,5,8,11-12H,3-4,6-7H2,1H3
• InChI Key： JNUJXQQABIEFBC-UHFFFAOYSA-N
• SMILES： O(C1C=CNC=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37Ų

Additional information on 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine

Comprehensive Overview of 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine (CAS No. 2228778-77-4)

The compound 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine (CAS No. 2228778-77-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a piperidine ring with a pyrrole moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of both methyl and pyrrol-3-yloxy groups enhances its reactivity and selectivity, making it a versatile building block in medicinal chemistry.

In recent years, the demand for 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine has surged due to its relevance in developing novel therapeutics. For instance, its structural analogs have been explored for their efficacy in treating neurological disorders, a hot topic in modern pharmacology. The compound's CAS No. 2228778-77-4 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. Additionally, its potential role in agrochemical formulations has sparked interest, as sustainable farming practices drive the need for innovative crop protection agents.

From a synthetic perspective, 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine offers several advantages. Its piperidine core is a common motif in FDA-approved drugs, while the pyrrole ring contributes to its electron-rich nature, facilitating diverse chemical transformations. This dual functionality aligns with the current trend in fragment-based drug design, where modular compounds are prized for their adaptability. Moreover, the compound's stability under physiological conditions makes it a promising candidate for further preclinical studies.

The compound's nomenclature, 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine, highlights its precise molecular architecture. The methyl group at the 4-position of the piperidine ring introduces steric effects, which can influence binding affinity in target proteins. Meanwhile, the pyrrol-3-yloxy substituent provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening. Such features are critical in addressing contemporary challenges like antibiotic resistance and oncology drug development.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine (CAS No. 2228778-77-4) is designed with green chemistry principles in mind. Its synthesis often employs catalytic methods, reducing waste and energy consumption—a priority for industries aiming to meet ESG (Environmental, Social, and Governance) standards. This aligns with broader societal shifts toward sustainable science, a topic frequently queried in search engines.

In summary, 4-methyl-4-(1H-pyrrol-3-yloxy)piperidine represents a convergence of innovation and practicality. Its structural elegance, coupled with its applicability in cutting-edge research, ensures its place in the toolkit of modern chemists. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in health and agriculture.